Cas no 57964-39-3 (4-(1-cyanoethyl)-1,2,3,4-tetrahydronaphthalene-1-carbonitrile)

4-(1-Cyanoethyl)-1,2,3,4-tetrahydronaphthalene-1-carbonitrile is a bicyclic organic compound featuring two nitrile functional groups, which enhance its reactivity and utility in synthetic applications. The tetrahydronaphthalene core provides structural rigidity, while the cyanoethyl and carbonitrile substituents offer versatile sites for further chemical modifications. This compound is particularly valuable in pharmaceutical and agrochemical research as a key intermediate for constructing complex heterocycles or functionalized naphthalene derivatives. Its dual nitrile groups enable selective transformations, such as nucleophilic additions or cyclizations, making it a useful building block for fine chemical synthesis. The compound's stability and well-defined reactivity profile contribute to its reliability in multi-step synthetic routes.

4-(1-cyanoethyl)-1,2,3,4-tetrahydronaphthalene-1-carbonitrile structure

57964-39-3 structure

Product Name:4-(1-cyanoethyl)-1,2,3,4-tetrahydronaphthalene-1-carbonitrile

CAS No:57964-39-3

MF:C₁₄H₁₄N₂

MW:210.274363040924

CID:1607673

PubChem ID:154379

Update Time:2025-11-06

4-(1-cyanoethyl)-1,2,3,4-tetrahydronaphthalene-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 4-(1-cyanoethyl)-1,2,3,4-tetrahydronaphthalene-1-carbonitrile
- 1-Naphthaleneacetonitrile, 4-cyano-1,2,3,4-tetrahydro-alpha-methyl-
- 2-[1-(4-Cyano-1,2,3,4-tetrahydronaphthyl)]propanenitrile
- 4-(1-Cyanoethyl)-1,2,3,4-tetrahydro-1-naphthalenecarbonitrile
- 4-Cyano-1,2,3,4-tetrahydro-alpha-methyl-1-naphthaleneacetonitrile
- Styrene-acrylonitrile trimer
- EN300-10893424
- 4-(1-Cyanoethyl)-1,2,3,4-tetrahydronaphthalene-1-carbonitrile; 4-Cyano-1,2,3,4-tetrahydro-a-methyl-1-naphthaleneacetonitrile; 1-Cyano-4-(1-cyanoethyl)-1,2,3,4-tetrahydronaphthalene
- FDTQTOKRWQJRAC-UHFFFAOYSA-N
- DTXSID2057576
- SCHEMBL9463787
- NS00076584
- 57964-39-3
- 4-(1-Cyanoethyl)-1,2,3,4-tetrahydro-1-naphthalenecarbonitrile #
- 1-Naphthaleneacetonitrile, 4-cyano-1,2,3,4-tetrahydro-.alpha.-methyl-
- 2-[1-(4-cyano-1,2,3,4-tetra-hydronapthyl)]propanenitrile
- Inchi： 1S/C14H14N2/c1-10(8-15)12-7-6-11(9-16)13-4-2-3-5-14(12)13/h2-5,10-12H,6-7H2,1H3
- InChI Key： FDTQTOKRWQJRAC-UHFFFAOYSA-N
- SMILES： N#CC1C2C=CC=CC=2C(C(C#N)C)CC1

Computed Properties

Exact Mass: 210.11582
Monoisotopic Mass: 210.116
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 342
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 3
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 47.6Å²

Experimental Properties

Density: 1.09
Boiling Point: 424.1°C at 760 mmHg
Flash Point: 208.6°C
Refractive Index: 1.555
PSA: 47.58

4-(1-cyanoethyl)-1,2,3,4-tetrahydronaphthalene-1-carbonitrile Pricemore >>

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TRC	C979545-1mg	4-(1-Cyanoethyl)-1,2,3,4-tetrahydronaphthalene-1-carbonitrile	57964-39-3		1mg	$ 310.00	2023-09-08
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Enamine	EN300-10893424-0.25g	4-(1-cyanoethyl)-1,2,3,4-tetrahydronaphthalene-1-carbonitrile, Mixture of diastereomers	57964-39-3	95%	0.25g	$1576.0	2023-10-27
Enamine	EN300-10893424-0.5g	4-(1-cyanoethyl)-1,2,3,4-tetrahydronaphthalene-1-carbonitrile, Mixture of diastereomers	57964-39-3	95%	0.5g	$2484.0	2023-10-27
Enamine	EN300-10893424-1.0g	4-(1-cyanoethyl)-1,2,3,4-tetrahydronaphthalene-1-carbonitrile, Mixture of diastereomers	57964-39-3	95%	1g	$3183.0	2023-05-25
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